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Compound of Interest

Compound Name: Scrambled 10Panx

Cat. No.: B612424 Get Quote

For Research Use Only. Not for diagnostic or medical purposes.

This document provides essential safety, handling, and disposal information for Scrambled
10Panx, a peptide used as a negative control in scientific research. Scrambled 10Panx is a

random sequence variant of 10Panx, an inhibitory peptide targeting the Pannexin-1 (Panx1)

half-channel.[1] As a control peptide, it is used to verify that the effects observed with the active

10Panx peptide are due to its specific sequence and not merely its presence.[1][2][3]

Immediate Safety and Disposal Plan
Based on the Safety Data Sheet (SDS) for the active 10Panx peptide, Scrambled 10Panx is

not classified as a hazardous substance or mixture.[4] However, standard laboratory

precautions should always be observed. Disposal should be in accordance with institutional

and local regulations for non-hazardous chemical waste.

Step-by-Step Disposal Procedure:

Deactivation (Recommended): Although not classified as hazardous, it is good laboratory

practice to deactivate peptides before disposal. This can be achieved by treating the peptide

solution with a 10% bleach solution and allowing it to sit for at least 30 minutes. Alternatively,

autoclaving the solution is also an effective deactivation method.

Aqueous Waste Disposal: Following deactivation, the solution can typically be disposed of

down the drain with copious amounts of water, provided this is in compliance with your

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b612424?utm_src=pdf-interest
https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://www.medchemexpress.com/scrambled-10panx.html
https://www.medchemexpress.com/scrambled-10panx.html
https://www.all-chemistry.com/pages/scrambledpeptidelibraryconstruction.html
https://www.pepdd.com/services/scrambled-peptide-library.html
https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1137/10Panx-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


institution's and local environmental regulations.

Solid Waste Disposal:

Empty Vials: Empty, rinsed vials that contained the peptide can generally be disposed of in

regular laboratory glass waste.

Contaminated Materials: Personal protective equipment (PPE) such as gloves, and other

materials like paper towels contaminated with the peptide, should be placed in a

designated laboratory chemical waste container.

Consult Safety Officer: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidance, as disposal regulations can vary.

Operational Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the peptide for experimental

use.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves, when handling the peptide in either solid or solution form.

Ventilation: Use the peptide in a well-ventilated area. For procedures that may generate

aerosols, a chemical fume hood is recommended.[4]

Reconstitution and Storage: The peptide is typically supplied as a lyophilized powder. Refer

to the supplier's datasheet for specific reconstitution instructions. Once in solution, aliquot to

avoid repeated freeze-thaw cycles.

Summary of Product Data:
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Property Value Source

Molecular Formula C₅₈H₇₉N₁₅O₁₆ MedChemExpress

Molecular Weight 1242.34 g/mol MedChemExpress

Sequence
Phe-Ser-Val-Tyr-Trp-Ala-Gln-

Ala-Asp-Arg (FSVYWAQADR)
MedChemExpress

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
AbMole

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month. It is recommended to

use freshly prepared solutions.

AbMole

Solubility ≥ 24 mg/mL in DMSO AbMole

Experimental Application and Workflow
Scrambled 10Panx is essential as a negative control to ensure the observed biological effects

are specific to the action of 10Panx on Pannexin-1 channels. A typical experimental workflow

involves comparing the results from cells treated with 10Panx, Scrambled 10Panx, and a

vehicle control.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://www.benchchem.com/product/b612424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment Groups

Stimulation & Assay

Data Analysis

Prepare Cell Cultures
(e.g., Macrophages)

Reconstitute Peptides
(10Panx, Scrambled 10Panx)

and Vehicle Control

Vehicle Control Scrambled 10Panx
(Negative Control)

10Panx
(Active Peptide)

Induce Cellular Response
(e.g., add ATP to activate P2X7)

Measure Endpoint
(e.g., Dye Uptake, IL-1β Release)

Compare Results Across
Treatment Groups

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

P2X7 Receptor

Pannexin-1 Channel

 Activates

Dye Uptake &
ATP Release

 Mediates

Extracellular ATP

 Binds

10Panx

 Blocks

Scrambled 10Panx

 No Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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